Cas no 886913-90-2 (N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3,5-dinitrobenzamide)

• Product Name: N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3,5-dinitrobenzamide
• CAS No: 886913-90-2
• MF: C₁₆H₁₁N₅O₈S
• MW: 433.352241754532
• CID: 5478544
• Update Time: 2025-05-20

N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3,5-dinitrobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[5-[4-(methylsulfonyl)phenyl]-1,3,4-oxadiazol-2-yl]-3,5-dinitro-
• N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3,5-dinitrobenzamide

• Inchi： 1S/C16H11N5O8S/c1-30(27,28)13-4-2-9(3-5-13)15-18-19-16(29-15)17-14(22)10-6-11(20(23)24)8-12(7-10)21(25)26/h2-8H,1H3,(H,17,19,22)
• InChI Key： HNCCSJMTUKQJQI-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(S(C)(=O)=O)C=C2)O1)(=O)C1=CC([N+]([O-])=O)=CC([N+]([O-])=O)=C1

Additional information on N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3,5-dinitrobenzamide

Research Briefing on N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3,5-dinitrobenzamide (CAS: 886913-90-2)

N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3,5-dinitrobenzamide (CAS: 886913-90-2) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique oxadiazole and dinitrobenzamide moieties, exhibits potential therapeutic properties, particularly in the context of anti-inflammatory and anticancer applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.

Recent studies have highlighted the synthetic pathways for N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3,5-dinitrobenzamide, emphasizing its structural complexity and the challenges associated with its large-scale production. Researchers have employed advanced techniques such as microwave-assisted synthesis and solid-phase reactions to optimize yield and purity. The compound's stability under physiological conditions has also been a subject of investigation, with findings suggesting that it remains stable in a wide range of pH environments, making it a promising candidate for oral administration.

In terms of biological activity, N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3,5-dinitrobenzamide has demonstrated significant inhibitory effects on key inflammatory mediators, including cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). Preclinical studies in murine models have shown that the compound reduces inflammation and pain responses with minimal side effects, outperforming traditional nonsteroidal anti-inflammatory drugs (NSAIDs) in certain scenarios. These findings suggest its potential as a next-generation anti-inflammatory agent.

Furthermore, the compound's anticancer properties have been explored in vitro and in vivo. Mechanistic studies reveal that N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3,5-dinitrobenzamide induces apoptosis in cancer cells by modulating the activity of pro-apoptotic proteins such as Bax and caspase-3. Additionally, it has been shown to inhibit angiogenesis, a critical process in tumor growth and metastasis. These dual mechanisms of action position the compound as a versatile candidate for cancer therapy, particularly for tumors resistant to conventional treatments.

Despite these promising results, challenges remain in the clinical translation of N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3,5-dinitrobenzamide. Pharmacokinetic studies indicate that the compound has a relatively short half-life, necessitating further optimization to improve its bioavailability. Toxicity profiles, while favorable in initial assessments, require comprehensive evaluation in larger animal models to ensure safety for human use. Ongoing research is also exploring the potential for structural modifications to enhance efficacy and reduce off-target effects.

In conclusion, N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3,5-dinitrobenzamide represents a promising avenue for therapeutic development in both inflammatory and oncological contexts. Its unique chemical structure and multifaceted biological activity underscore its potential as a lead compound for future drug discovery efforts. Continued research is essential to address existing limitations and fully realize its clinical potential.